Cas no 2230803-30-0 (2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride)

• Product Name: 2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride
• CAS No: 2230803-30-0
• MF: C₁₀H₁₄ClN₃O₃
• MW: 259.689461231232
• MDL: MFCD31667297
• CID: 5223272
• PubChem ID: 137965792
• Update Time: 2025-05-26

2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 2-(4-methyl-3-morpholinyl)-, hydrochloride (1:1)
• 2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride

• MDL： MFCD31667297
• Inchi： 1S/C10H13N3O3.ClH/c1-13-4-5-16-6-8(13)9-11-3-2-7(12-9)10(14)15;/h2-3,8H,4-6H2,1H3,(H,14,15);1H
• InChI Key： PERGTXWONNSOLU-UHFFFAOYSA-N
• SMILES： CN1CCOCC1C1=NC=CC(C(=O)O)=N1.Cl

Additional information on 2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride

Introduction to 2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride (CAS No. 2230803-30-0)

2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2230803-30-0, belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural composition of this molecule, featuring a methylmorpholine moiety linked to a pyrimidine ring and terminated with a carboxylic acid hydrochloride salt form, contributes to its unique pharmacological properties.

The significance of 2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride lies in its potential role as a key intermediate in the synthesis of novel pharmaceutical agents. Pyrimidine derivatives have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The presence of the methylmorpholine group enhances the compound's solubility and bioavailability, making it an attractive candidate for further development into drug candidates. Recent advancements in medicinal chemistry have highlighted the importance of such derivatives in addressing unmet medical needs.

In the context of contemporary research, 2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride has been explored for its potential applications in targeted therapy. The pyrimidine core is a fundamental scaffold in many bioactive molecules, and modifications to this core can lead to significant changes in biological activity. The introduction of the methylmorpholine group at the 4-position and the carboxylic acid hydrochloride salt at the 4-carboxyl position provides a balanced structure that allows for interactions with biological targets. This has led to investigations into its efficacy as an inhibitor or modulator in various disease models.

One of the most compelling aspects of 2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride is its potential in oncology research. Pyrimidine-based compounds have shown promise in disrupting cancer cell proliferation and survival pathways. The structural features of this compound, particularly the methylmorpholine moiety, may contribute to its ability to interfere with key enzymes or receptors involved in tumor growth. Preliminary studies have suggested that derivatives of this compound could exhibit inhibitory effects on enzymes such as kinases, which are often overexpressed in cancer cells.

The synthesis of 2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the methylmorpholine group necessitates careful handling to ensure regioselectivity and high yield. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required in its preparation.

The pharmacokinetic profile of 2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride is another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential. The presence of the carboxylic acid hydrochloride salt form may influence solubility and bioavailability, which are crucial factors in drug development. Computational modeling and experimental studies are being conducted to predict and validate these properties, ensuring that the compound behaves as expected in vivo.

Recent publications have begun to explore the molecular mechanisms by which pyrimidine derivatives like 2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride exert their effects. These studies often involve high-throughput screening (HTS) approaches to identify new leads and understand target interactions. The compound's ability to modulate signaling pathways such as MAPK and PI3K/Akt has been implicated in its potential therapeutic applications. By binding to specific proteins or enzymes, it may alter cellular processes relevant to diseases like cancer and inflammation.

The development of novel drug candidates is a meticulous process that requires extensive characterization at both chemical and biological levels. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are employed to confirm the identity and purity of 2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride. Additionally, pharmacological assays are conducted to assess its potency against relevant targets. These efforts ensure that any subsequent clinical trials are based on a well-characterized molecule with predictable properties.

The future prospects for 2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to optimize its chemical structure for improved efficacy and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. As more data becomes available on its biological activity and pharmacokinetic profile, it may emerge as a valuable tool in addressing critical medical challenges.

In conclusion, 2-(4-methylmorpholin-3-yl)pyrimidine-4-carboxylic acid hydrochloride (CAS No. 2230803-30-0) represents an exciting advancement in pharmaceutical chemistry. Its structural complexity, coupled with its potential biological activities, positions it as a promising candidate for further development into therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound is poised to make significant contributions to medicine.